N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C17H15N3O2/c1-12-18-17(22-20-12)14-9-5-6-10-15(14)19-16(21)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,21)
• InChI Key: MCVXCHCGOVXKCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CC=C2NC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide, also known as MOPEP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MOPEP belongs to the family of oxadiazole derivatives, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has been studied for its potential applications in various fields of scientific research. It has been shown to exhibit antibacterial, antifungal, and antitumor activities, making it a promising candidate for drug development. N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.

Mechanism of Action

The exact mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell walls and membranes. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as catalase and superoxide dismutase, which protect cells from oxidative damage. N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has also been shown to decrease the levels of inflammatory cytokines such as TNF-α and IL-6, which play a role in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide in lab experiments is its high purity and stability, which ensures consistent results. N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide. One area of interest is its potential use as a therapeutic agent for the treatment of bacterial and fungal infections. Another area of interest is its potential use as a fluorescent probe for the detection of metal ions in biological samples. Further studies are needed to fully understand the mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide and its potential applications in various fields of scientific research.
Conclusion
In conclusion, N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is a promising compound that has been extensively studied for its potential applications in scientific research. Its synthesis method is relatively simple, and it exhibits a wide range of biological activities. N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide has been shown to have potential applications in drug development, as well as in the detection of metal ions in biological samples. Further studies are needed to fully understand the mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide and its potential applications in various fields of scientific research.